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Compound of Interest

Compound Name: CART(55-102)(rat)

Cat. No.: B561573 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers utilizing the rat CART(55-102) peptide in their experiments.

The following information is designed to address common challenges and questions related to

the impact of vehicle choice on experimental outcomes.

Frequently Asked Questions (FAQs)
Q1: What is the recommended vehicle for dissolving and administering rat CART(55-102)?

A1: Rat CART(55-102) is soluble in aqueous solutions.[1][2] The most commonly used and

recommended vehicles are sterile 0.9% saline, sterile water, or phosphate-buffered saline

(PBS).[3][4][5][6][7] For intracerebroventricular (ICV) administration, artificial cerebrospinal fluid

(aCSF) is also a suitable vehicle.[8] The choice of vehicle may depend on the route of

administration and the specific experimental design.

Q2: How should I prepare and store my CART(55-102) solution?

A2: For optimal results, it is recommended to rehydrate lyophilized CART(55-102) just before

use.[1] After reconstitution in a suitable vehicle, the solution can be stored at +4°C for up to 5

days or aliquoted and frozen at -20°C for up to 3 months.[1] To prevent degradation from

repeated freeze-thaw cycles, it is crucial to aliquot the solution before freezing.[1]

Q3: Can the choice of vehicle impact the stability of the CART(55-102) peptide?
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A3: While CART(55-102) is generally stable in aqueous solutions, the pH and composition of

the vehicle can potentially influence its stability over time. Using sterile, high-purity water or

saline is recommended to minimize contamination and potential degradation. For long-term

studies involving continuous infusion, ensuring the stability of the peptide in the chosen vehicle

at physiological temperatures is crucial.

Q4: Does the route of administration influence the choice of vehicle?

A4: Yes, the route of administration is a key factor in selecting an appropriate vehicle.

Intracerebroventricular (ICV): Sterile 0.9% saline or artificial cerebrospinal fluid (aCSF) are

commonly used.[3][8]

Intravenous (IV): Sterile 0.9% saline is a standard choice.[5][6]

Intraperitoneal (IP): All drugs, including CART(55-102), are typically dissolved in saline for

intraperitoneal injection.[7]

Intranasal: Saline is used as a vehicle for intranasal delivery.[9]
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Observed Issue
Potential Cause Related to

Vehicle
Troubleshooting Steps

Low or no biological activity of

CART(55-102)

1. Improper dissolution: The

peptide may not be fully

dissolved in the chosen

vehicle. 2. Peptide

degradation: Improper storage

of the reconstituted solution

(e.g., repeated freeze-thaw

cycles, prolonged storage at

4°C) can lead to degradation.

[1] 3. Vehicle incompatibility:

While unlikely with standard

aqueous vehicles, using a non-

recommended or

contaminated vehicle could

affect peptide integrity.

1. Ensure the peptide is

completely dissolved by gentle

vortexing. 2. Prepare fresh

solutions for each experiment

or use properly stored aliquots.

[1] Avoid repeated freeze-thaw

cycles. 3. Use only

recommended, high-purity,

sterile vehicles such as 0.9%

saline, sterile water, or PBS.[2]

[3][4][5][6][7]

High variability in experimental

results

1. Inconsistent vehicle

preparation: Variations in the

pH or tonicity of the vehicle

between experiments. 2.

Inconsistent solution

preparation: Differences in the

concentration of CART(55-

102) due to pipetting errors or

incomplete dissolution.

1. Use a consistent,

standardized protocol for

preparing the vehicle for all

experiments. 2. Prepare a

stock solution of CART(55-

102) and dilute it to the final

concentration for each

experiment to minimize

variability.

Adverse reactions in animal

subjects (e.g., seizures,

tremors)

1. High dose/concentration:

Higher doses of CART(55-102)

have been reported to cause

adverse effects like prolonged

seizures and tremors.[4][10] 2.

Vehicle osmolality: An

improper vehicle osmolality,

especially for central

administration, could

1. Perform a dose-response

study to determine the optimal

effective dose with minimal

side effects. Doses as high as

5.0 μg have been noted to

cause seizures.[4] 2. For ICV

administration, ensure the

vehicle (e.g., aCSF) is isotonic

to the cerebrospinal fluid.
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contribute to adverse

reactions.

Experimental Protocols
Preparation of CART(55-102) in Saline for Intraperitoneal
(IP) Injection

Reconstitution: Reconstitute lyophilized rat CART(55-102) in sterile 0.9% saline to a desired

stock concentration (e.g., 1 mg/ml).

Vortexing: Gently vortex the solution to ensure the peptide is fully dissolved.

Dilution: Based on the animal's body weight and the target dose (e.g., 25 µg/kg), calculate

the required volume of the stock solution and dilute it further with sterile 0.9% saline to a

suitable injection volume.[11][12]

Administration: Administer the solution intraperitoneally to the rat.

Preparation of CART(55-102) in Saline for
Intracerebroventricular (ICV) Injection

Reconstitution: Dissolve the lyophilized CART(55-102) peptide in sterile 0.9% saline.[3]

Dosing: Prepare the desired dose (e.g., 0.1, 0.5, 1, or 2 μg) in a final volume of 5 μl.[3]

Administration: Inject the solution into the lateral ventricle of the rat.[3]

Quantitative Data Summary
Table 1: Effect of Intracerebroventricular (ICV) CART(55-102) in Saline on Licking

Microstructure in Rats
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Dose (μg) Vehicle
Initial Lick Rate
Reduction (%)

Statistical
Significance (p-
value)

1 Sterile 0.9% Saline 35.2 ≤ 0.01

2 Sterile 0.9% Saline 65 ≤ 0.01

Data adapted from a study on the effects of CART on Ensure intake and licking microstructure.

[3]

Table 2: Effect of Intravenous (IV) CART(55-102) in Saline on Mean Arterial Blood Pressure

(MABP)

Treatment Vehicle Change in MABP
Time to Peak Effect
(minutes)

30 μg/kg CART(55-

102)
Normal Saline

Increase to 111% of

baseline
2

Data from an in vivo study on the cerebrovascular effects of CART peptide.[5]

Table 3: Effect of Intraperitoneal (IP) CART(55-102) on Psychostimulant-Induced Locomotion

CART(55-102) Dose
(µg/kg)

Vehicle Psychostimulant
Effect on
Locomotion

10 Saline Cocaine (10 mg/kg) Attenuates

25 Saline Cocaine (10 mg/kg)
Attenuates (maximum

inhibition)

25 Saline
Amphetamine (2

mg/kg)
Attenuates

This table summarizes findings that systemic administration of CART 55-102 can inhibit

psychostimulant-induced locomotion and exhibits a U-shaped dose-response curve.[11][12]
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Visualizations

Experimental Workflow for Assessing CART(55-102) Efficacy
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Behavioral Assays
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(e.g., Blood Pressure)
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Data to Vehicle Control

Click to download full resolution via product page

Caption: Workflow for CART(55-102) experiments.
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Troubleshooting Logic for Vehicle-Related Issues

Unexpected Experimental
Outcome

Was a recommended
vehicle used?

(Saline, Water, aCSF)

Was the solution
prepared correctly?

(Fresh, proper storage)

Yes

Action: Use a
recommended vehicle

No

Is the dose within
the effective range?

Yes

Action: Prepare fresh
solution and aliquot

No

Action: Perform
dose-response study

No

Investigate other
experimental variables

Yes

Click to download full resolution via product page

Caption: Troubleshooting vehicle-related issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b561573?utm_src=pdf-custom-synthesis
https://phoenixpeptide.com/products/cart-55-102-human/
https://www.rndsystems.com/products/cart-55-102-rat_3337
https://journals.physiology.org/doi/10.1152/ajpregu.2001.280.6.R1613
https://linkinghub.elsevier.com/retrieve/pii/S0022356524391359
https://pmc.ncbi.nlm.nih.gov/articles/PMC2674311/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2674311/
https://www.pnas.org/doi/10.1073/pnas.0602932103
https://www.researchgate.net/publication/236909706_Intraperitoneal_Administration_of_CART_55-102_Inhibits_Psychostimulant-Induced_Locomotion
https://www.jneurosci.org/content/45/6/e0467242024
https://www.jneurosci.org/content/45/6/e0467242024
https://pmc.ncbi.nlm.nih.gov/articles/PMC3564201/
https://www.mdpi.com/1422-0067/24/2/918
https://www.ashdin.com/articles/intraperitoneal-administration-of-cart-55102-inhibits-psychostimulantinduced-locomotion.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3659824/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3659824/
https://www.benchchem.com/product/b561573#impact-of-vehicle-choice-on-cart-55-102-rat-efficacy
https://www.benchchem.com/product/b561573#impact-of-vehicle-choice-on-cart-55-102-rat-efficacy
https://www.benchchem.com/product/b561573#impact-of-vehicle-choice-on-cart-55-102-rat-efficacy
https://www.benchchem.com/product/b561573#impact-of-vehicle-choice-on-cart-55-102-rat-efficacy
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b561573?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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